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Mechanism of Action: PAR2 Signaling

YFLLRNP is a synthetic peptide that acts as an agonist for Protease-Activated Receptor 2
(PAR2), a G protein-coupled receptor (GPCR).[1][2][3] Activation of PAR2 is implicated in a
variety of physiological and pathological processes, including inflammation, pain, and cell
proliferation.[2][4] Upon binding, YFLLRNP is hypothesized to induce a conformational change
in PAR2, initiating several downstream signaling cascades. These pathways are crucial for
understanding the therapeutic and potential adverse effects of YFLLRNP.

The primary signaling pathway activated by PAR2 involves the coupling of Gaq proteins. This
leads to the activation of phospholipase C-$ (PLC-3), which in turn catalyzes the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG). Subsequently, IP3 triggers the release of intracellular calcium (Ca2+), while DAG
activates protein kinase C (PKC). Furthermore, PAR2 activation can also stimulate the
mitogen-activated protein kinase (MAPK) pathway, specifically the extracellular signal-
regulated kinase 1/2 (ERK1/2), and the nuclear factor-kB (NF-kB) signaling pathway, leading to
inflammatory responses.

PAR2 Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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